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Compound of Interest

Compound Name: 4-Bromo-2,5-dimethylpyrimidine

CAS No.: 2169143-52-4

Cat. No.: B2477931

Get Quote

Executive Summary & Molecular Identity
Compound: 4-Bromo-2,5-dimethylpyrimidine CAS Registry Number: 2169143-52-4 Role:

High-value heteroaromatic scaffold for medicinal chemistry (kinase inhibitors, GPCR ligands).

This guide transcends the standard Safety Data Sheet (SDS) by integrating physicochemical

data with operational protocols for drug discovery workflows. As a halogenated pyrimidine, this

compound presents specific risks regarding skin sensitization and respiratory irritation,

requiring strict adherence to barrier protection and inert atmosphere handling.

Physicochemical Profile
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Property Value Note/Context

Molecular Formula Heteroaromatic Halide

Molecular Weight 187.04 g/mol Small Molecule Scaffold

Physical State
Solid (Low Melting) or Viscous

Oil

Predicted based on structural

analogs (e.g., 4-bromo-2,6-

dimethylpyrimidine).[1]

Solubility DMSO, DCM, MeOH
Lipophilic (Predicted LogP

~1.8–2.0)

Reactivity Electrophile

Susceptible to nucleophilic

aromatic substitution (

) and Pd-catalyzed cross-

coupling.

Hazard Architecture & Toxicology
GHS Classification (Derived from Structural Analogs):

Skin Corrosion/Irritation: Category 2 (H315)[2]

Serious Eye Damage/Eye Irritation: Category 2A (H319)

Specific Target Organ Toxicity (Single Exposure): Category 3 (Respiratory Tract Irritation)

(H335)

Mechanistic Toxicity
Unlike simple organic solvents, 4-Bromo-2,5-dimethylpyrimidine possesses an activated

carbon-bromine bond at the C4 position.

Alkylating Potential: While less reactive than benzyl bromides, the electron-deficient

pyrimidine ring activates the bromine towards displacement by biological nucleophiles (e.g.,

cysteine residues in proteins), leading to potential skin sensitization.
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Hydrolysis Risks: Exposure to atmospheric moisture can slowly hydrolyze the bromide to the

corresponding pyrimidinone and hydrobromic acid (HBr), generating corrosive vapors.

Critical Warning: Treat all handling operations as if the compound is a potent sensitizer.

Repeated low-level exposure may induce allergic contact dermatitis.

Operational Protocols: Storage & Handling
To maintain chemical integrity and operator safety, a "Zero-Contact" protocol is recommended.

A. Storage Architecture
Environment: Inert Atmosphere (Argon or Nitrogen).

Temperature: Refrigerated (

to

).

Container: Amber glass with PTFE-lined septum caps to prevent photolytic debromination

and moisture ingress.

B. Personal Protective Equipment (PPE) Matrix
Standard latex gloves are insufficient for halogenated heteroaromatics due to micropores.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2477931?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


PPE Component Specification Rationale

Hand Protection
Double-gloving: Nitrile (Outer) /

Laminate (Inner)

Prevents permeation of

organic solutions (e.g.,

compound dissolved in DCM).

Respiratory
N95 (Solids) or Half-mask with

OV/AG cartridges (Liquids)

Protects against dust and

potential HBr off-gassing.

Eye Protection Chemical Splash Goggles
Face shield required if

handling >5g quantities.

C. Workflow Visualization: Safe Handling Lifecycle
The following diagram outlines the decision logic for transferring reagents from storage to

reaction vessels.
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Figure 1: The "Cold-Chain" transfer protocol prevents condensation-induced hydrolysis, a

common cause of reagent degradation and HBr formation.[1]

Synthetic Utility & Reaction Safety
The primary utility of 4-Bromo-2,5-dimethylpyrimidine is in Palladium-catalyzed cross-

coupling (Suzuki-Miyaura). This introduces specific thermal and pressure hazards.

Experimental Protocol: Suzuki Coupling (General
Procedure)
Reaction: 4-Bromo-2,5-dimethylpyrimidine + Aryl Boronic Acid
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Biaryl Product

Charging: In a fume hood, charge a microwave vial with 4-Bromo-2,5-dimethylpyrimidine
(1.0 equiv), Boronic acid (1.2 equiv), and

(5 mol%).

Inerting: Seal the vial and purge with Argon for 5 minutes.

Solvent Addition: Add degassed Dioxane/Water (4:1) via syringe.

Base Addition: Add

(2.0 equiv) as a solution or solid prior to sealing.

Heating: Heat to

.

Safety Note: Pyrimidines can decompose at high temperatures. Do not exceed

without DSC (Differential Scanning Calorimetry) data.

Reaction Safety Logic
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Figure 2: Thermal safety profile for cross-coupling reactions. Pressure management is critical

when using aqueous solvent mixtures.

Emergency Response & Disposal
Spill Management (Self-Validating System)
If a spill occurs, the response must neutralize potential HBr and contain the organic

contaminant.

Evacuate: Clear the immediate area of non-essential personnel.

PPE Up: Don nitrile gloves, lab coat, and respiratory protection.
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Neutralize: Cover the spill with Sodium Bicarbonate (

) powder.

Validation: Cessation of bubbling indicates acid neutralization is complete.

Absorb: Use vermiculite or sand to absorb the organic residue.

Clean: Wipe surface with 10% bleach solution to degrade trace pyrimidine residues

(oxidative degradation).

Waste Disposal[2][3][4]
Stream: Halogenated Organic Waste.

Prohibition: Do NOT mix with strong oxidizers or acids (risk of bromine gas evolution).

Labeling: Clearly mark as "Contains Brominated Heterocycle - Potential Sensitizer."

References
National Center for Biotechnology Information (2025).PubChem Compound Summary for

CID 59140870, 4-Bromo-2,5-dimethylpyrimidine. Retrieved from [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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